Cas no 2137764-98-6 (sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate)

• Product Name: sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate
• CAS No: 2137764-98-6
• MF: C₈H₄NNaO₄S
• MW: 233.176431655884
• CID: 6224389
• PubChem ID: 165863156
• Update Time: 2025-10-31

sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722971
• sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate
• 2137764-98-6

• Inchi： 1S/C8H5NO4S.Na/c10-7-5-2-1-4(14(12)13)3-6(5)8(11)9-7;/h1-3H,(H,12,13)(H,9,10,11);/q;+1/p-1
• InChI Key： AGIVTNAJYZMHKE-UHFFFAOYSA-M
• SMILES： S(C1C=CC2C(NC(C=2C=1)=O)=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 232.97587306g/mol
• Monoisotopic Mass: 232.97587306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate

Introduction to Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate (CAS No. 2137764-98-6)

Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate (CAS No. 2137764-98-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of heterocyclic sulfonates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its isoindole core and sulfinate functional group, make it a promising candidate for further investigation in drug discovery.

The chemical structure of Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate consists of a fused ring system with an oxygenated ketone group at the 1,3 positions and a sulfinate moiety at the 5-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both electron-withdrawing and electron-donating groups in its structure allows for versatile reactivity, making it a valuable scaffold for medicinal chemists.

In recent years, there has been a growing interest in exploring the pharmacological potential of sulfonate derivatives due to their ability to modulate various biological pathways. Studies have shown that compounds containing the sulfinate group exhibit inhibitory effects on enzymes and receptors involved in inflammation, cancer, and metabolic disorders. Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate is no exception and has been investigated for its potential role in these areas.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a selective manner. The isoindole core provides a rigid framework that can be fine-tuned to optimize binding affinity and selectivity. Additionally, the sulfinate group can engage in hydrogen bonding and ionic interactions with polar residues on proteins, further enhancing its binding potential. These features make Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate an attractive candidate for structure-based drug design.

Recent research has highlighted the compound's potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can inhibit the activity of key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial mediators of the inflammatory response and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs). The ability of Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate to modulate these enzymes suggests its therapeutic relevance in managing inflammatory conditions.

The compound's anti-cancer properties have also been explored in preclinical studies. Research indicates that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating stress signaling pathways. Furthermore, its ability to inhibit tyrosine kinases—key enzymes involved in cancer cell proliferation—makes it a promising candidate for further development as an anticancer therapeutic.

Metabolic disorders represent another area where Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate shows promise. Studies have suggested that it can improve insulin sensitivity by enhancing glucose uptake in adipocytes and muscle cells. Additionally, it may have beneficial effects on lipid metabolism by inhibiting cholesterol synthesis and promoting fatty acid oxidation. These findings underscore its potential as a therapeutic agent for diabetes and related metabolic syndromes.

The synthesis of Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the isoindole core through cyclization reactions followed by functionalization at the 5-position with a sulfinate group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The analytical characterization of this compound is crucial for ensuring its quality and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used to confirm its molecular structure and purity. These analytical methods provide detailed information about the compound's chemical environment and help validate its identity before further biological testing.

The pharmacokinetic properties of Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate are also important considerations in drug development. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution upon administration. These characteristics suggest that it may be suitable for oral delivery formulations, which would enhance patient compliance compared to injectable therapies.

In conclusion, Sodium 1,3-dioxo-2,3-dihydro-1H-isoindole-5-sulfinate (CAS No. 2137764-98-6) is a structurally unique compound with significant potential in pharmaceutical applications. Its ability to modulate key biological pathways makes it a valuable candidate for further research in anti-inflammatory, anticancer, and metabolic disorder treatments. With ongoing advancements in synthetic chemistry and drug discovery technologies, this compound holds promise for developing novel therapeutic agents that address unmet medical needs.